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Abstract
Huwentoxin-XVI (HWTX-XVI) is a neurotoxic peptide isolated from the venom of the Chinese

bird spider, Ornithoctonus huwena. This potent and highly selective antagonist of N-type

voltage-gated calcium channels (Cav2.2) has emerged as a significant subject of interest in the

field of pain research. Its ability to modulate nociceptive signaling pathways with high efficacy

and reversibility presents a promising avenue for the development of novel analgesic

therapeutics. This technical guide provides an in-depth overview of Huwentoxin-XVI,

encompassing its species of origin, biochemical properties, and the experimental

methodologies employed in its characterization. Furthermore, it details its mechanism of action

within the pain signaling cascade and presents quantitative data from key evaluative studies.

Source and Species of Origin
Huwentoxin-XVI is a natural peptide constituent of the venom produced by the Chinese bird

spider, Ornithoctonus huwena[1]. This species, a member of the tarantula family

Theraphosidae, is native to the subtropical regions of Southern China. The venom of O.

huwena is a complex cocktail of various neurotoxins, enzymes, and other bioactive molecules,

refined through evolution for prey capture and defense. Huwentoxin-XVI is one of numerous

peptides, known collectively as huwentoxins, that have been isolated from this venom, many of

which exhibit potent and selective activity against various ion channels.
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Physicochemical and Biological Properties
Huwentoxin-XVI is a 39-amino acid peptide characterized by the presence of six cysteine

residues that form three disulfide bridges[1]. This structural feature is common among many

spider venom toxins and contributes to their stability and compact three-dimensional structure.

The toxin exhibits a high degree of selectivity for N-type voltage-gated calcium channels

(Cav2.2), with no significant effect on T-type calcium channels, potassium channels, or sodium

channels[1].

Property Value Reference

Molecular Weight ~4.4 kDa [2]

Amino Acid Residues 39 [1]

Disulfide Bridges 3 [1]

Target
N-type Voltage-Gated Calcium

Channels (Cav2.2)
[1]

IC50 (rat DRG neurons) ~60 nM [1]

Reversibility Highly Reversible [1]

Experimental Protocols
Toxin Isolation and Purification
While the precise, step-by-step protocol for the isolation of Huwentoxin-XVI is not exhaustively

detailed in the available literature, the general methodology for purifying peptides from the

venom of Ornithoctonus huwena involves a multi-step chromatographic process.
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Purification Steps

Crude O. huwena Venom Centrifugation Supernatant Ion-Exchange Chromatography
Step 1

Active Fractions
Fraction Collection

Reverse-Phase HPLC
Step 2

Purified Huwentoxin-XVI

Isolation of Rat DRG Neurons

Primary Cell Culture

Whole-Cell Patch-Clamp

Data Acquisition & Analysis

IC50 Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Huwentoxin-XVI, an analgesic, highly reversible mammalian N-type calcium channel
antagonist from Chinese tarantula Ornithoctonus huwena - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. criver.com [criver.com]

To cite this document: BenchChem. [Huwentoxin-XVI: A Technical Guide to its Origins,
Mechanism, and Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612387#huwentoxin-xvi-source-and-species-of-
origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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